3,5-Dichloro-2-nitrobenzenesulfonamide
Overview
Description
3,5-Dichloro-2-nitrobenzenesulfonamide (DCNB) is a synthetic organic compound belonging to the class of sulfonamides. It is an environmentally-friendly, non-toxic and cost-effective compound, which has been used in a variety of scientific applications. DCNB is also known as a “green” chemical, as it has been found to have minimal environmental impact. The compound has been used in the synthesis of various pharmaceuticals, as well as in the production of polymers, dyes, and other industrial materials.
Scientific Research Applications
DCNB has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of polymers, dyes, and other industrial materials. It has also been used to study the effects of nitro-reduction on the formation of polymers, and to study the effects of nitration on the properties of polymers. Additionally, DCNB has been used to study the effects of nitration on the structure and properties of proteins.
Mechanism of Action
The mechanism of action of DCNB is not fully understood. However, it is believed that the compound acts as an electron acceptor, which allows the formation of a nitro group on the substrate. This nitro group then undergoes a series of reactions, which result in the formation of a nitro-reduction product.
Biochemical and Physiological Effects
DCNB has been found to have minimal biochemical and physiological effects. The compound has been found to be non-toxic and is not known to cause any adverse effects in humans or animals.
Advantages and Limitations for Lab Experiments
The use of DCNB in laboratory experiments has several advantages. The compound is inexpensive, non-toxic, and environmentally friendly. Additionally, it is easy to synthesize and can be used in a variety of reactions. However, DCNB has some limitations. The compound is not very stable, and it can react with other compounds, which can lead to the formation of unwanted products. Additionally, the compound has a low solubility in water, which can limit its use in certain reactions.
Future Directions
The use of DCNB in scientific research has a great potential for further exploration. Future research could focus on the development of more efficient synthesis methods for the compound, as well as the development of new applications for the compound. Additionally, further research could be conducted to better understand the biochemical and physiological effects of the compound. Additionally, research could be conducted to explore the potential of using DCNB as a reagent in the synthesis of pharmaceuticals and other industrial materials. Finally, further research could be conducted to explore the potential of using DCNB in the production of polymers, dyes, and other industrial materials.
Properties
IUPAC Name |
3,5-dichloro-2-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N2O4S/c7-3-1-4(8)6(10(11)12)5(2-3)15(9,13)14/h1-2H,(H2,9,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTSDXDHSRFYNLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1S(=O)(=O)N)[N+](=O)[O-])Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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